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Compound of Interest

Compound Name: Sulfameter-d4

Cat. No.: B563909 Get Quote

Technical Guide: Sulfameter-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfameter-d4, a deuterated analog of

the sulfonamide antibiotic, Sulfameter. This document outlines its chemical properties, and

applications in bioanalytical studies, and provides a representative experimental protocol for its

use as an internal standard.

Core Compound Details
Sulfameter-d4 is the deuterium-labeled form of Sulfameter, a long-acting sulfonamide

antibiotic effective against a range of Gram-positive and Gram-negative bacteria.[1][2] Due to

the inclusion of four deuterium atoms on the phenyl ring, Sulfameter-d4 serves as an ideal

internal standard for the quantification of Sulfameter in complex biological matrices using mass

spectrometry-based methods. The stable isotope label ensures that its chemical and physical

properties are nearly identical to the parent compound, while its increased mass allows for

clear differentiation in a mass spectrometer.[3]

Chemical Structure and Identification
The chemical structure of Sulfameter-d4 is characterized by the substitution of four hydrogen

atoms with deuterium on the benzene ring of the Sulfameter molecule.
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Chemical Name: 4-amino-2,3,5,6-tetradeuterio-N-(5-methoxypyrimidin-2-

yl)benzenesulfonamide[4]

Molecular Formula: C₁₁H₈D₄N₄O₃S

SMILES: NC1=C([2H])C([2H])=C(S(NC2=NC=C(OC)C=N2)(=O)=O)C([2H])=C1[2H]

Quantitative Data Summary
The following table summarizes the key quantitative data for Sulfameter-d4.

Property Value

CAS Number 1189483-96-2

Molecular Weight 284.33 g/mol

Purity ≥98%

Physical Form Solid (White to Yellow)

Melting Point 205-207°C

Solubility
DMSO (Slightly), Methanol (Slightly, with

sonication)

Storage Conditions 2-8°C

[Sources: 3, 8, 14]

Mechanism of Action: Sulfonamide Antibiotics
Sulfonamides, including Sulfameter, exert their bacteriostatic effect by acting as competitive

inhibitors of the enzyme dihydropteroate synthase (DHPS). This enzyme is crucial for the

synthesis of folic acid in bacteria, a pathway that is absent in humans. Folic acid is an essential

precursor for the synthesis of nucleic acids (DNA and RNA). By blocking this pathway,

sulfonamides inhibit bacterial growth and replication.
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Caption: Sulfonamide mechanism of action.

Experimental Protocols
Sulfameter-d4 is primarily used as an internal standard in quantitative bioanalytical methods,

such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the determination

of Sulfameter levels in biological samples.

Representative Protocol: Quantification of Sulfameter in
Milk using LC-MS/MS with Sulfameter-d4 Internal
Standard
This protocol is a representative example for the determination of Sulfameter in a complex

matrix like milk.

1. Preparation of Standard and Internal Standard Solutions:

Sulfameter Stock Solution (1 mg/mL): Accurately weigh 10 mg of Sulfameter standard and

dissolve in 10 mL of methanol.

Sulfameter-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of

Sulfameter-d4 and dissolve in 1 mL of methanol.

Working Standard Solutions: Serially dilute the Sulfameter stock solution with a 50:50

mixture of methanol and water to prepare a series of calibration standards.
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IS Working Solution (1 µg/mL): Dilute the Sulfameter-d4 stock solution with methanol.

2. Sample Preparation (QuEChERS Method):

To a 50 mL polypropylene centrifuge tube, add 5 mL of milk sample.

Spike with a known volume of the IS working solution (e.g., 50 µL of 1 µg/mL Sulfameter-
d4).

Add 10 mL of acetonitrile.

Vortex vigorously for 1 minute.

Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

Vortex immediately for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

Transfer the upper acetonitrile layer to a new tube containing dispersive solid-phase

extraction (d-SPE) sorbent (e.g., 150 mg PSA, 900 mg MgSO₄).

Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase.

Filter through a 0.22 µm syringe filter into an autosampler vial.

3. LC-MS/MS Analysis:

Liquid Chromatography:

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.
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Gradient: A suitable gradient to separate the analyte from matrix interferences.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Tandem Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions (example):

Sulfameter: Precursor ion (Q1) -> Product ion (Q3)

Sulfameter-d4: Precursor ion (Q1) + 4 Da -> Product ion (Q3)

Optimize collision energy and other MS parameters for maximum signal intensity.

4. Data Analysis:

Quantify Sulfameter in the samples by constructing a calibration curve based on the peak

area ratio of the analyte to the internal standard versus the concentration of the calibration

standards.
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Caption: Bioanalytical workflow for Sulfameter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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